Cas no 35833-70-6 (Cabraleahydroxylactone acetate)

• Product Name: Cabraleahydroxylactone acetate
• CAS No: 35833-70-6
• Molecular Formula: C₂₉H₄₆O₄
• Molecular Weight: 458.67300
• CID: 837698
• PubChem ID: 70698233

Cabraleahydroxylactone acetate Properties

Names and Identifiers

• Cabraleahydroxylactone acetate
• (3α,5α,17β)-4,4,8,10,14-Pentamethyl-17-[(2S)-2-methyl-5-oxotetrah ydro-2-furanyl]gonan-3-yl acetate
• Cabralea-hydroxylactone-3alpha-acetate
• [ "" ]
• [(3R,5R,8R,9R,10R,13R,14R,17S)-4,4,8,10,14-pentamethyl-17-[(2S)-2-methyl-5-oxooxolan-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Cabralea-hydroxylactone-3-acetate
• DTXSID201119531
• CHEBI:70270
• 18-Norcholan-24-oic acid, 3-(acetyloxy)-20-hydroxy-4,4,8,14-tetramethyl-, gamma-lactone, (3alpha,5alpha)-
• Q27138610
• AKOS032962394
• FS-9798
• 35833-70-6
• Cabraleahydroxylactone, acetate
• 18-Norcholan-24-oic acid, 3-(acetyloxy)-20-hydroxy-4,4,8,14-tetramethyl-, I(3)-lactone, (3I+/-,5I+/-)-

• InChIKey： CKGAIIJMVWESST-LKJFLBAOSA-N
• Inchi： InChI=1S/C29H46O4/c1-18(30)32-23-12-14-26(4)21(25(23,2)3)11-16-28(6)22(26)9-8-19-20(10-15-27(19,28)5)29(7)17-13-24(31)33-29/h19-23H,8-17H2,1-7H3/t19-,20+,21+,22-,23-,26+,27-,28-,29+/m1/s1
• SMILES： CC(=O)OC1CCC2(C3CCC4C(CCC4(C3(CCC2C1(C)C)C)C)C5(CCC(=O)O5)C)C

Computed Properties

• Exact Mass: 458.34000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 458.33960994g/mol
• Heavy Atom Count: 33
• Complexity: 849
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 6.69890
• PSA: 52.60000
• Boiling Point: 529.9±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 254.9±21.0 °C
• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids